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Compound of Interest

Compound Name:
4-Benzyloxy-3,5-

dimethylbenzaldehyde

Cat. No.: B117636 Get Quote

Technical Guide: Safe Handling of 4-Benzyloxy-
3,5-dimethylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and recommended

handling procedures for 4-Benzyloxy-3,5-dimethylbenzaldehyde (CAS No. 144896-51-5).

The information compiled is intended to support researchers, scientists, and professionals in

the field of drug development in the safe use and management of this compound.

Chemical and Physical Properties
4-Benzyloxy-3,5-dimethylbenzaldehyde is an aromatic aldehyde. A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 144896-51-5 [1][2]

Molecular Formula C16H16O2 [1][2]

Molecular Weight 240.30 g/mol [1][2]

Appearance Clear yellow liquid [3]

Purity ≥94.0% (GC) [3]

Boiling Point 162°C to 163°C (1 mmHg) [2]

Density 1.1 g/cm³ [2]

Refractive Index 1.586 [2]

Storage Ambient temperature [1][2]

Hazard Identification and Classification
A definitive Globally Harmonized System (GHS) classification for 4-Benzyloxy-3,5-
dimethylbenzaldehyde is not readily available. However, based on the hazard information for

structurally similar compounds such as 4-(Benzyloxy)-3-methoxybenzaldehyde and 3,5-

Dimethyl-4-hydroxybenzaldehyde, it is prudent to handle this chemical with caution, assuming it

may present similar hazards.

Potential Hazards:

Skin Irritation: May cause skin irritation upon contact.[4][5]

Eye Irritation: May cause serious eye irritation.[4][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[4]

Precautionary Statements (Recommended based on similar compounds):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7]

P264: Wash skin thoroughly after handling.[7]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of 4-Benzyloxy-3,5-dimethylbenzaldehyde.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this chemical to determine the

appropriate level of PPE. The following diagram outlines the recommended PPE.

Figure 1. Recommended Personal Protective Equipment (PPE)

Personal Protective Equipment

Safety glasses with side-shields or goggles

Chemical-resistant gloves (e.g., nitrile rubber)

Laboratory coat

Use in a well-ventilated area or under a fume hood.
Consider a respirator if ventilation is inadequate.
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Figure 1. Recommended Personal Protective Equipment (PPE)
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Safe Handling Practices
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage Conditions
Store in a cool, dry place away from direct sunlight and incompatible materials.

Keep the container tightly sealed to prevent contamination.

Incompatible materials include strong oxidizing agents and strong bases.

Emergency Procedures
In the event of an emergency, follow these procedures.

Figure 2. Emergency Response Protocol

Exposure

First Aid Measures

Skin Contact

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Continue rinsing. Seek medical attention.

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.
Seek medical attention.
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Figure 2. Emergency Response Protocol

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not allow it to enter drains or waterways.

Toxicological Information
No specific toxicological studies for 4-Benzyloxy-3,5-dimethylbenzaldehyde were found in

the public domain. The hazard assessment is based on data from structurally related

compounds. It is recommended to handle this compound as potentially harmful.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 4-Benzyloxy-3,5-
dimethylbenzaldehyde are not provided in the safety data sheets. Researchers should

develop their own standard operating procedures (SOPs) that incorporate the safety and

handling guidelines outlined in this document.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment. All users should consult the original Safety Data Sheet from the supplier and

follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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